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Compound of Interest

Compound Name: Beryllium nitrate tetrahydrate

Cat. No.: B085316 Get Quote

Solubility Profile of Beryllium Nitrate
Tetrahydrate: A Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of beryllium nitrate
tetrahydrate in water and other solvents. The information is intended to support research,

development, and formulation activities where this compound is utilized. All data is presented in

a structured format for clarity and ease of comparison, supplemented by detailed experimental

protocols and graphical representations of key processes.

Physicochemical Properties
Beryllium nitrate tetrahydrate, with the chemical formula Be(NO₃)₂·4H₂O, is a colorless,

deliquescent crystalline solid. It is highly soluble in water and also shows solubility in certain

organic solvents. The compound is known to be an oxidizing agent and requires careful

handling due to its toxicity.

Quantitative Solubility Data
The solubility of beryllium nitrate tetrahydrate has been determined in various solvents, with

the most comprehensive data available for its aqueous solubility at different temperatures.
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Solubility in Water
The solubility of beryllium nitrate tetrahydrate in water increases with temperature. The

following table summarizes the available quantitative data.

Temperature (°C) Solubility ( g/100 g H₂O)

0 98.6

20 107

30 110

50 142

61 184

Note: The data point at 20°C is also reported as 1.66 x 10⁶ mg/L, which is equivalent to 166

g/100 g water.[1][2] This discrepancy may be due to different experimental conditions or

reporting standards.

Solubility in Other Solvents
Beryllium nitrate tetrahydrate also exhibits solubility in several organic solvents. The

available data is summarized below.

Solvent Temperature (°C)
Solubility ( g/100 g
solvent)

Notes

Ethanol - Very soluble [3]

Diethyl Ether 20 0.31 [3]

Dimethylsulfoxide 25 9 [3]

Experimental Protocol for Solubility Determination
The following is a generalized experimental protocol for determining the solubility of beryllium
nitrate tetrahydrate, based on the isothermal shake-flask method followed by gravimetric
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analysis. This method is a reliable and widely used technique for measuring the solubility of

inorganic salts.

Materials and Equipment
Beryllium nitrate tetrahydrate (analytical grade)

Deionized water (or other solvent of interest)

Thermostatically controlled water bath or incubator shaker

Erlenmeyer flasks with stoppers

Analytical balance (accurate to ±0.0001 g)

Filtration apparatus (e.g., syringe filters with a pore size of 0.45 µm)

Drying oven

Desiccator

Calibrated thermometers

Appropriate personal protective equipment (gloves, safety glasses, lab coat)

Procedure
Preparation of Saturated Solution:

Add an excess amount of beryllium nitrate tetrahydrate to a series of Erlenmeyer flasks

containing a known volume of the solvent (e.g., 50 mL of deionized water). The excess

solid is crucial to ensure that saturation is reached.

Securely stopper the flasks and place them in a thermostatically controlled shaker set to

the desired temperature.

Allow the flasks to equilibrate for a sufficient period (typically 24-48 hours) with continuous

agitation to ensure the solution reaches saturation. The equilibration time should be
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determined empirically by taking measurements at different time points until the

concentration of the solute in the solution remains constant.

Sample Withdrawal and Filtration:

Once equilibrium is reached, cease agitation and allow the excess solid to settle.

Carefully withdraw a known volume of the supernatant (the clear saturated solution) using

a pre-warmed pipette to prevent crystallization upon cooling.

Immediately filter the withdrawn sample using a syringe filter to remove any undissolved

microcrystals. The filtration step should be performed quickly to minimize temperature

changes.

Gravimetric Analysis:

Accurately weigh a clean, dry evaporating dish.

Transfer the filtered saturated solution into the pre-weighed evaporating dish and record

the total weight.

Place the evaporating dish in a drying oven set to a temperature below the decomposition

temperature of beryllium nitrate (decomposition starts above 100°C). A temperature of 60-

70°C is recommended.

Dry the sample to a constant weight. This is achieved by periodically removing the dish

from the oven, allowing it to cool to room temperature in a desiccator, and weighing it. The

process is complete when consecutive weighings are within ±0.0005 g.

The final weight of the evaporating dish with the dry residue represents the mass of the

dissolved beryllium nitrate.

Data Calculation
The solubility is calculated using the following formula:

Solubility ( g/100 g solvent) = [(Mass of dish + dry residue) - (Mass of empty dish)] / [(Mass of

dish + solution) - (Mass of dish + dry residue)] x 100
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Visualizations
Experimental Workflow for Solubility Determination
The following diagram illustrates the key steps in the experimental determination of beryllium
nitrate tetrahydrate solubility.
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Dissolution in Water

Thermal Decomposition

Be(NO₃)₂·4H₂O (s) [Be(H₂O)₄]²⁺ (aq) + 2NO₃⁻ (aq) Dissolves

Be(NO₃)₂·4H₂O (s) Be(OH)₂ (s) + 2HNO₃ + 2H₂O > 100°C BeO (s) + N₂O₅ + H₂O > 250°C

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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